[(2-methoxyphenyl)methyl]({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine

• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(1-propan-2-ylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C15H21N3O/c1-12(2)18-9-8-14(17-18)11-16-10-13-6-4-5-7-15(13)19-3/h4-9,12,16H,10-11H2,1-3H3
• InChI Key: MRJINBLVVMUEIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CNCC2=CC=CC=C2OC

Description

(2-Methoxyphenyl)methylamine is a secondary amine featuring a 2-methoxyphenyl group and a pyrazole ring substituted with an isopropyl group. Its molecular formula is C₁₅H₂₁N₃O, with a molecular weight of 259.35 g/mol (calculated from structural analogs in ). The compound combines aromatic (2-methoxyphenyl) and heterocyclic (pyrazole) moieties, which are common in bioactive molecules targeting receptors or enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine typically involves multi-step organic reactions. One common method starts with the preparation of the 2-methoxybenzyl chloride, which is then reacted with {[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl}amine under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group or further to a carbonyl group.

Reduction: The pyrazolyl group can be reduced under hydrogenation conditions.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Nucleophiles like sodium methoxide or sodium hydride in polar aprotic solvents.

Major Products

Oxidation: Formation of 2-hydroxybenzyl derivatives.

Reduction: Formation of reduced pyrazolyl derivatives.

Substitution: Formation of various substituted benzyl derivatives.

Scientific Research Applications

(2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine involves its interaction with specific molecular targets. The methoxyphenyl group can interact with aromatic residues in proteins, while the pyrazolyl group can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related amines and pyrazole derivatives, focusing on molecular features, synthesis, and properties.

Structural Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reference
(2-Methoxyphenyl)methylamine	C₁₅H₂₁N₃O	259.35	2-Methoxyphenyl, isopropyl-pyrazole
N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine	C₇H₈N₄S	180.23	Thiazole, pyrazole
Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine	C₁₀H₁₉ClFN₃	235.73	Fluoroethyl, butyl
Methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine	C₈H₁₅N₃	153.23	Methyl, isopropyl-pyrazole (5-position)
(2-Fluoro-5-pyridin-3-yl-phenyl)-{1-methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-amine	C₂₇H₁₈F₄N₈O	546.47	Trifluoromethyl-imidazole, pyridine

Key Observations :

• Substituent Effects : The 2-methoxyphenyl group in the target compound enhances lipophilicity compared to methyl or thiazole analogs (e.g., N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine ). This may improve blood-brain barrier penetration.
• Pyrazole Position : Pyrazole substitution at the 3-position (target) vs. 5-position (methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine ) affects steric interactions and binding affinity.
• Fluorinated Derivatives: Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine introduces fluorine, increasing metabolic stability but reducing solubility compared to the non-fluorinated target.

Physical and Spectroscopic Properties

Compound	Melting Point (°C)	Solubility	Key Spectral Data (NMR/IR)	Reference
(2-Methoxyphenyl)methylamine	Not reported	Likely in DMSO	Aromatic protons (δ 6.8–7.5 ppm), NH (δ 2.5–3.0 ppm) inferred from analogs
N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine	108–110	Moderate in EtOH	Thiazole C-S stretch (IR: 690 cm⁻¹)
Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine	Not reported	Low in water	Fluorine NMR (δ -220 ppm)